Cas no 138964-58-6 (2-benzenesulfonamido-5-chlorobenzoic acid)

• Product Name: 2-benzenesulfonamido-5-chlorobenzoic acid
• CAS No: 138964-58-6
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• CID: 1257754
• PubChem ID: 12017647
• Update Time: 2025-09-23

2-benzenesulfonamido-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-[(phenylsulfonyl)amino]-
• G37616
• EN300-66680
• 138964-58-6
• NSC-773298
• Z45436007
• 2-(benzenesulfonamido)-5-chlorobenzoic acid
• VHCWWQHZZNFJRT-UHFFFAOYSA-N
• NSC773298
• 2-phenylsulfonylamino-5-chlorobenzoic Acid
• AKOS002434082
• 2-benzenesulfonamido-5-chlorobenzoic acid
• SCHEMBL1139356
• 2-benzenesulfonamido-5-chlorobenzoicacid

• Inchi： 1S/C13H10ClNO4S/c14-9-6-7-12(11(8-9)13(16)17)15-20(18,19)10-4-2-1-3-5-10/h1-8,15H,(H,16,17)
• InChI Key： VHCWWQHZZNFJRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 311.0019067g/mol
• Monoisotopic Mass: 311.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų